Cas no 1131335-49-3 (2,6-Diiodo-3,5-dimethoxypyridine)

• Product Name: 2,6-Diiodo-3,5-dimethoxypyridine
• CAS No: 1131335-49-3
• MF: C₇H₇I₂NO₂
• MW: 390.94492650032
• MDL: MFCD11857638
• CID: 1069984
• PubChem ID: 329771005
• Update Time: 2025-05-22

2,6-Diiodo-3,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diiodo-3,5-dimethoxypyridine
• A-5962
• CS-0441254
• 2,6-Diiodo-3,5-dimethoxypyridine, AldrichCPR
• 1131335-49-3
• DTXSID20673836
• MFCD11857638
• DB-060275
• AKOS015853855

• MDL： MFCD11857638
• Inchi： 1S/C7H7I2NO2/c1-11-4-3-5(12-2)7(9)10-6(4)8/h3H,1-2H3
• InChI Key： HEJVCFGXTPOHNW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(N=1)I)OC)OC

Computed Properties

• Exact Mass: 390.85700
• Monoisotopic Mass: 390.85662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 2.30800

2,6-Diiodo-3,5-dimethoxypyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2,6-Diiodo-3,5-dimethoxypyridine

Comprehensive Overview of 2,6-Diiodo-3,5-dimethoxypyridine (CAS No. 1131335-49-3): Properties, Applications, and Industry Insights

2,6-Diiodo-3,5-dimethoxypyridine (CAS No. 1131335-49-3) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features two iodine atoms at the 2- and 6-positions and methoxy groups at the 3- and 5-positions, making it a versatile intermediate for cross-coupling reactions and heterocyclic synthesis. Its molecular formula, C₇H₇I₂NO₂, and precise steric configuration enable applications in drug discovery and material science.

In recent years, the demand for high-purity halogenated pyridines like 2,6-Diiodo-3,5-dimethoxypyridine has surged, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "efficient synthesis of diiodopyridines" or "applications of dimethoxypyridine derivatives," reflecting its relevance in optimizing catalytic processes. The compound’s stability under mild conditions also aligns with industry preferences for low-energy reaction pathways.

From a technical perspective, 2,6-Diiodo-3,5-dimethoxypyridine exhibits notable solubility in polar organic solvents such as DMF and THF, which facilitates its use in palladium-catalyzed reactions. Its crystalline structure and melting point (typically >150°C) make it suitable for X-ray diffraction studies, a feature often highlighted in queries like "pyridine derivatives for crystallography." Additionally, its role in constructing N-heterocyclic scaffolds addresses the growing need for bioactive molecule design in oncology and antimicrobial research.

The compound’s regioselective reactivity is another focal point, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. Users frequently explore "diiodopyridine coupling efficiency" or "methoxy group effects on pyridine reactivity," underscoring its utility in tailored molecular architectures. Furthermore, its compatibility with flow chemistry systems positions it as a candidate for industrial-scale API production.

Quality control of CAS No. 1131335-49-3 involves rigorous HPLC and GC-MS analysis to ensure >98% purity, a critical parameter for high-yield synthetic routes. Environmental considerations also drive interest in "biodegradable pyridine derivatives," though this compound’s persistence necessitates proper disposal protocols. Innovations in catalytic recycling of iodine-containing byproducts further enhance its sustainability profile.

In summary, 2,6-Diiodo-3,5-dimethoxypyridine exemplifies the intersection of structural precision and functional adaptability. Its applications span small-molecule therapeutics, ligand design, and advanced material engineering, resonating with contemporary research priorities. As synthetic methodologies evolve, this compound will likely remain pivotal in addressing challenges like selective functionalization and process intensification.